Cas no 1226416-87-0 (5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid)

5-Cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid is a pyrazole derivative with a cyclohexyl substituent, offering a rigid hydrophobic moiety for structural modification in medicinal chemistry. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in drug discovery. The compound exhibits potential for enhancing binding affinity and metabolic stability in target molecules.
5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid structure
1226416-87-0 structure
Product Name:5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:1226416-87-0
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD16307275
CID:5606598
PubChem ID:82077665
Update Time:2025-06-19

5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1226416-87-0
    • EN300-9531308
    • 5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid
    • Z1509549762
    • 1H-Pyrazole-3-carboxylic acid, 5-cyclohexyl-1-methyl-
    • MDL: MFCD16307275
    • Inchi: 1S/C11H16N2O2/c1-13-10(7-9(12-13)11(14)15)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)
    • InChI Key: OIIMFJCGUXKNKA-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2CCCCC2)N(C)N=1)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 389.7±30.0 °C(Predicted)
  • pka: 4.10±0.10(Predicted)

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